Cas no 2167589-28-6 (3-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile)

• Product Name: 3-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile
• CAS No: 2167589-28-6
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 6344049
• PubChem ID: 165861123
• Update Time: 2025-10-29

3-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile
• 2167589-28-6
• EN300-1269260
• 3-[5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl]-3-oxopropanenitrile

• Inchi： 1S/C9H11N3OS/c1-6-8(3-5-11)14-9(12-6)7(13)2-4-10/h2-3,5,11H2,1H3
• InChI Key： XBFCTCIHJDLQLT-UHFFFAOYSA-N
• SMILES： S1C(C(CC#N)=O)=NC(C)=C1CCN

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Additional information on 3-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile

3-(5-(2-Aminoethyl)-4-methyl-1,3-thiazol-2-yl)-3-oxopropanenitrile: A Comprehensive Overview

The compound with CAS No. 2167589-28-6, known as 3-(5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl)-3-oxopropanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in drug discovery and materials science. The thiazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its chemical and biological properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or mimics of other heterocyclic structures. The presence of the aminoethyl group in this compound introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Furthermore, the methyl group substitution on the thiazole ring enhances the molecule's lipophilicity, potentially improving its bioavailability.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated that 3-(5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl)-3-oxopropanenitrile exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in oncology research.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical synthesis. The nitrile group at the terminal position of the molecule provides a reactive site for further functionalization, enabling the construction of more complex structures. This feature makes it an attractive intermediate in organic synthesis workflows.

From a structural perspective, the compound's 1,3-thiazole core is characterized by its aromaticity and conjugation properties. The substitution pattern on the thiazole ring (specifically at positions 4 and 5) significantly influences its electronic properties and reactivity. The aminoethyl group at position 5 introduces a degree of steric hindrance while also providing opportunities for hydrogen bonding interactions.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at atomic levels. Molecular dynamics simulations have revealed insights into its conformational flexibility and binding affinities with target proteins. These findings underscore the importance of rational drug design approaches in optimizing compounds like 3-(5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl)-3-oxopropanenitrile for therapeutic applications.

In summary, CAS No. 2167589-28-6 represents a valuable addition to the library of thiazole derivatives with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.